Cas no 1628604-84-1 ((7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine)

• Product Name: (7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine
• CAS No: 1628604-84-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 4611481
• Update Time: 2025-10-28

(7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• (7R,8aR)-7-methoxyoctahydropyrrolo[1,2-a]pyrazine
• (7R,8aR)-7-Methoxy-octahydropyrrolo[1,2-a]piperazine
• (7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine

• Inchi： 1S/C8H16N2O/c1-11-8-4-7-5-9-2-3-10(7)6-8/h7-9H,2-6H2,1H3/t7-,8-/m1/s1
• InChI Key： ATHHKQMHRWUULC-HTQZYQBOSA-N
• SMILES： [C@]12([H])C[C@@H](OC)CN1CCNC2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on (7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine

Research Brief on (7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine (CAS: 1628604-84-1)

The compound (7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine (CAS: 1628604-84-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of this octahydropyrrolopyrazine derivative as a versatile scaffold in the development of novel pharmacophores. Its rigid bicyclic structure, combined with the methoxy substituent at the 7-position, offers a promising template for modulating interactions with biological targets. Computational docking studies suggest high affinity for G protein-coupled receptors (GPCRs), particularly those involved in neurological disorders.

A 2023 publication in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) detailed an optimized synthetic route for 1628604-84-1, achieving 92% enantiomeric purity through asymmetric hydrogenation. The study demonstrated improved yield (78% overall) compared to previous methods, using a chiral iridium catalyst system. This advancement addresses previous challenges in large-scale production of the enantiomerically pure compound.

Pharmacological characterization reveals that (7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine exhibits notable σ-1 receptor binding affinity (Ki = 12.3 nM) with >100-fold selectivity over σ-2 receptors. This specificity profile, combined with favorable blood-brain barrier permeability (Pe = 8.7 × 10^-6 cm/s in MDCK assays), positions it as a lead candidate for neuropathic pain management. In vivo studies in rodent models showed significant antinociceptive effects at 10 mg/kg (p.o.) without observable sedation or motor impairment.

Structural-activity relationship (SAR) investigations published in Bioorganic & Medicinal Chemistry Letters (2023, 33, 128941) identified the (7R,8aR) configuration as critical for maintaining potency. Methylation of the pyrazine nitrogen or modification of the methoxy group resulted in >10-fold loss of activity. These findings underscore the importance of the intact molecular framework for target engagement.

Current research directions include exploration of this scaffold in: 1) developing biased ligands for dopamine D2/D3 receptors, 2) creating positron emission tomography (PET) tracers for σ-1 receptor imaging, and 3) investigating potential applications in neurodegenerative diseases. The compound's metabolic stability (t1/2 = 4.2 h in human liver microsomes) and favorable toxicity profile (CC50 > 100 μM in HepG2 cells) further support its translational potential.

In conclusion, (7R,8aR)-7-methoxy-1,2,3,4,6,7,8,8a-octahydropyrrolo[1,2-a]pyrazine represents an important structural motif in contemporary medicinal chemistry. The recent advancements in its synthesis and biological characterization provide a solid foundation for future drug development efforts targeting CNS disorders. Further optimization of pharmacokinetic properties and expansion of its therapeutic applications remain active areas of investigation.